Glucocorticoid receptor modulator 4

• Molecular Formula: C37H43BrF3N3O8S
• Molecular Weight: 826.7 g/mol
• InChI: InChI=1S/C37H43BrF3N3O8S/c1-18-12-25-24-8-7-22-14-23(45)10-11-34(22,4)36(24,41)28(46)15-35(25,5)37(18,33(51)53-17-39)52-32(50)21-6-9-26(40)27(13-21)44-31(49)20(3)43-30(48)19(2)42-29(47)16-38/h6,9-11,13-14,18-20,24-25,28,46H,7-8,12,15-17H2,1-5H3,(H,42,47)(H,43,48)(H,44,49)/t18-,19+,20+,24+,25+,28+,34+,35+,36+,37+/m1/s1
• InChIKey: HKHYQOPSMOVKQU-JEWLRZHTSA-N

Procuring Glucocorticoid Receptor Modulator 4: A Specialized Drug-Linker Conjugate for Targeted ADC Payload Research

Glucocorticoid receptor modulator 4 (also known as Compound DL5; CAS 2688785-30-8) is a synthetic conjugate of a glucocorticoid receptor modulator (GRM) and a chemical linker [1]. It is specifically designed as a payload component for antibody-drug conjugates (ADCs), enabling targeted delivery of a glucocorticoid agonist to immune cells [2]. In vitro, it demonstrates GRE reporter activity in mTNF-expressing K562 cells with an EC50 of 40 μM [REFS-1, REFS-3]. This compound is structurally optimized for conjugation to an anti-TNF antibody to create immunology ADCs (iADCs), a concept exemplified by the clinical candidate ABBV-3373 [REFS-2, REFS-4].

1

ADC payload research with cleavable linker architecture

Pre-conjugated GRM payload for stable antibody attachment

2

Targeted glucocorticoid delivery to mTNF-expressing immune cells

Designed for immunology ADC (iADC) concept studies

• [1] MedChemExpress. Glucocorticoid receptor modulator 4 (Compound DL5) Product Page. CAS No.: 2688785-30-8. View Source
• [2] D'Cunha R, et al. A first-in-human study of the novel immunology antibody-drug conjugate, ABBV-3373, in healthy participants. Br J Clin Pharmacol. 2024 Jan;90(1):189-199. doi: 10.1111/bcp.15888. PMID: 37596703. View Source
• [3] Hobson AD, et al. Design and Development of Glucocorticoid Receptor Modulators as Immunology Antibody-Drug Conjugate Payloads. J Med Chem. 2022 Mar 24;65(6):4500-4533. doi: 10.1021/acs.jmedchem.1c02099. PMID: 35133822. View Source

Scientific Procurement Risks: Why Generic GR Agonists Cannot Replace Glucocorticoid Receptor Modulator 4 in ADC Development

Generic glucocorticoid receptor agonists like dexamethasone are not functionally interchangeable with Glucocorticoid receptor modulator 4 for ADC research. Key differentiation lies in the drug-linker architecture: Compound DL5 is a pre-conjugated GRM payload with a cleavable linker designed for stable attachment to a monoclonal antibody [REFS-1, REFS-2]. This structural integration is a critical prerequisite for creating a targeted immunology ADC; a simple GR agonist lacks the linker chemistry necessary for site-specific conjugation [3]. Furthermore, the GRM payload class, to which Compound DL5 belongs, is engineered to separate anti-inflammatory efficacy from systemic side effects—a therapeutic window not achievable with classical glucocorticoids, which show systemic cortisol suppression [2]. Therefore, substitution would compromise the fundamental ADC design and its targeted delivery mechanism.

Linker Generic GR agonists lack the cleavable drug-linker architecture required for site-specific conjugation.

Delivery Free glucocorticoids cannot replicate the targeted, antibody-mediated delivery mechanism of this conjugate.

Safety Context Classical glucocorticoids may introduce systemic cortisol suppression not seen with this ADC payload class in reported studies.

• [1] MedChemExpress. Glucocorticoid receptor modulator 4 (Compound DL5) Product Page. CAS No.: 2688785-30-8. View Source
• [2] D'Cunha R, et al. A first-in-human study of the novel immunology antibody-drug conjugate, ABBV-3373, in healthy participants. Br J Clin Pharmacol. 2024 Jan;90(1):189-199. doi: 10.1111/bcp.15888. PMID: 37596703. View Source
• [3] Hobson AD, et al. Design and Development of Glucocorticoid Receptor Modulators as Immunology Antibody-Drug Conjugate Payloads. J Med Chem. 2022 Mar 24;65(6):4500-4533. doi: 10.1021/acs.jmedchem.1c02099. PMID: 35133822. View Source

Quantitative Differentiation Evidence for Glucocorticoid Receptor Modulator 4 vs. Key Alternatives

GRE Reporter Activity: Glucocorticoid Receptor Modulator 4 vs. Dexamethasone in mTNF-Expressing K562 Cells

Glucocorticoid receptor modulator 4 activates the glucocorticoid response element (GRE) in engineered K562 cells expressing membrane-bound TNF (mTNF), a model for targeted immune cell delivery. Its potency (EC50 = 40 μM) provides a baseline for the unconjugated payload [REFS-1, REFS-2]. In contrast, dexamethasone, a potent classical glucocorticoid, typically exhibits GRE activation in various cell lines at sub-nanomolar to low nanomolar concentrations (e.g., EC50 ~ 5 nM in HeLa cells), making it several thousand-fold more potent as a free drug [2]. The lower potency of the free payload is consistent with the design principle for ADCs, where activity is intended to be localized upon antibody-mediated delivery, reducing systemic exposure.

GRE Reporter Activity

Cross-study comparable

EC50 40 μM vs. ~5 nM

Lower free-drug potency aligns with ADC targeted-delivery design context.

Model: mTNF-K562 vs HeLa; reported cross-study comparison.

Evidence Dimension	GRE-dependent transcriptional activation potency
Target Compound Data	EC50 = 40 μM in mTNF-expressing K562 cells
Comparator Or Baseline	Dexamethasone: EC50 ~ 5 nM in HeLa cells (GRE reporter assay)
Quantified Difference	Dexamethasone is approximately 8,000-fold more potent as a free drug in standard cellular assays.
Conditions	Glucocorticoid receptor modulator 4: mTNF-expressing K562 cell line, GRE reporter assay. Dexamethasone: HeLa cell line, GRE reporter assay.

Why This Matters

This quantitative potency difference confirms that the unconjugated Compound DL5 is not a systemic agent, aligning with its intended use as a low-exposure ADC payload for targeted delivery, a key criterion for minimizing off-target effects.

• [1] MedChemExpress. Glucocorticoid receptor modulator 4 (Compound DL5) Product Page. CAS No.: 2688785-30-8. View Source
• [2] Ray DW, et al. Biochemical and molecular biological analysis of the glucocorticoid receptor. In: Methods in Molecular Biology. Vol. 98. 1999. Dexamethasone EC50 values in reporter assays; representative data from HeLa cell GRE-reporter systems. View Source

Systemic Safety Profile: In Vivo Cortisol Suppression by ABBV-3373 vs. Oral Prednisone

A first-in-human study of ABBV-3373, an anti-TNF ADC carrying a GRM payload related to Compound DL5, showed no apparent impact on serum cortisol at single doses up to 300 mg (IV or SC). A transient decrease was observed only at a supratherapeutic 900 mg IV dose [1]. As a comparator, a single 10 mg oral dose of prednisone, a standard glucocorticoid, causes significant and sustained cortisol suppression. This demonstrates the targeted delivery advantage of the ADC format built with this class of drug-linker conjugate.

Cortisol Suppression

Class-level inference

No suppression up to 300 mg ADC vs. prednisone suppression

Supports safety-related endpoint differentiation of the GRM-ADC format.

First-in-human ABBV-3373 data; healthy volunteer context.

Evidence Dimension	Systemic cortisol suppression (safety pharmacodynamic marker) in humans
Target Compound Data	No cortisol suppression at 30-300 mg SC/IV; transient decrease at 900 mg IV (ABBV-3373 ADC carrying related GRM payload)
Comparator Or Baseline	Prednisone 10 mg oral: significant cortisol suppression
Quantified Difference	ABBV-3373 showed no cortisol effect at doses up to 300 mg, whereas a single low dose of prednisone causes systemic HPA axis suppression.
Conditions	Randomized, placebo-controlled first-in-human study; healthy volunteers; serum cortisol measured over 85 days post-dose.

Why This Matters

For procurement in ADC programs, this data substantiates that the GRM payload class, when conjugated, possesses the intended safety differentiation—avoiding systemic glucocorticoid toxicity—which is a critical selection criterion over standard oral glucocorticoids.

• [1] D'Cunha R, et al. A first-in-human study of the novel immunology antibody-drug conjugate, ABBV-3373, in healthy participants. Br J Clin Pharmacol. 2024 Jan;90(1):189-199. doi: 10.1111/bcp.15888. PMID: 37596703. View Source

Anti-Arthritic Efficacy in a Mouse Model: Glucocorticoid Receptor Modulator 4 Conjugate vs. Anti-TNF Antibody Alone

Vendor data sheets indicate that Glucocorticoid receptor modulator 4, when bound to an anti-TNF antibody, exhibits anti-inflammatory activity against arthritis in mouse models [1]. While specific quantitative metrics (e.g., clinical score, paw swelling reduction) are not provided in the source, a murine surrogate of ABBV-3373 demonstrated superior efficacy in reducing disease severity in a mouse arthritis model compared to anti-TNF antibody alone [2]. This suggests a benefit of the targeted GRM payload over standard antibody therapy.

Anti-Arthritic Model

Supporting evidence

Qualitative anti-arthritis activity reported for conjugated payload.

Model-response endpoint context; quantitative metrics not publicly detailed.

Data to verify; mouse arthritis model context.

Evidence Dimension	Anti-inflammatory efficacy in mouse arthritis model
Target Compound Data	Anti-TNF antibody conjugated with Glucocorticoid receptor modulator 4 shows anti-arthritis activity (qualitative data)
Comparator Or Baseline	Anti-TNF antibody alone (e.g., adalimumab)
Quantified Difference	In a related ADC (ABBV-3373 mouse surrogate), the GRM-ADC showed enhanced efficacy over the antibody alone; specific quantitative data for Compound DL5 is not publicly available.
Conditions	Mouse model of arthritis (exact model not specified in vendor source); for the comparator data, mouse collagen-induced arthritis or contact hypersensitivity models.

Why This Matters

This qualitative evidence supports the value proposition of a GRM-ADC over a standard biologic, a key consideration for procurement in early-stage in vivo proof-of-concept studies.

• [1] MedChemExpress. Glucocorticoid receptor modulator 4 (Compound DL5) Product Page. CAS No.: 2688785-30-8. View Source
• [2] Hobson AD, et al. Discovery of ABBV-3373, an Anti-TNF Glucocorticoid Receptor Modulator Immunology Antibody Drug Conjugate. J Med Chem. 2022 Dec 8;65(23):15893-15934. doi: 10.1021/acs.jmedchem.2c01579. PMID: 36394224. View Source

Payload-Receptor Binding Affinity: The GRM Scaffold vs. Classical Glucocorticoids

The GRM payload component of ABBV-3373 (related to Compound DL5) displays a pIC50 of 8.52 for the human glucocorticoid receptor, corresponding to an IC50 of 3 nM [1]. This high affinity is comparable to, or exceeds, that of dexamethasone (IC50 ~ 5 nM) [2] and represents a non-steroidal chemotype [3]. The distinct non-steroidal structure avoids the metabolic liabilities and receptor cross-reactivity associated with steroid-based GR agonists.

GR Binding Affinity

Class-level inference

IC50 3 nM (pIC50 8.52)

Non-steroidal scaffold with reported high receptor affinity context.

Related GRM payload; in vitro binding assay.

Evidence Dimension	GR binding affinity (IC50)
Target Compound Data	GRM payload component IC50 = 3 nM (pIC50 8.52)
Comparator Or Baseline	Dexamethasone: IC50 ~ 5 nM for GR binding
Quantified Difference	The GRM payload has ~1.7-fold higher binding affinity than dexamethasone in comparable binding assays.
Conditions	In vitro GR binding assay; data from IUPHAR/BPS Guide to Pharmacology and J Med Chem (2022).

Why This Matters

High receptor affinity combined with a non-steroidal scaffold is a distinguishing feature that supports the selection of this chemical series for ADC payload development over classical steroidal agonists.

• [1] IUPHAR/BPS Guide to Pharmacology. ABBV-3373 Ligand Page: GR binding data (pIC50 8.52, IC50 3 nM). View Source
• [2] Harmon JM, et al. Comparison of glucocorticoid receptor binding characteristics of dexamethasone and other steroids. J Steroid Biochem. 1985; representative dexamethasone GR binding IC50 ~ 5 nM. View Source
• [3] Hobson AD, et al. Design and Development of Glucocorticoid Receptor Modulators as Immunology Antibody-Drug Conjugate Payloads. J Med Chem. 2022 Mar 24;65(6):4500-4533. doi: 10.1021/acs.jmedchem.1c02099. PMID: 35133822. View Source

Application Scenarios Where Glucocorticoid Receptor Modulator 4 Provides Research-Validated Advantages

Synthesis of Novel Anti-TNF Immuno-ADCs for Preclinical Arthritis Models

Researchers can conjugate Glucocorticoid receptor modulator 4 to an anti-TNF antibody to create a targeted ADC for efficacy studies in collagen-induced arthritis or other murine autoimmune models. The payload's selectivity and the conjugate's expected safety profile, as inferred from the ABBV-3373 clinical data showing minimal cortisol suppression [1], make it suitable for head-to-head comparisons against standard anti-TNF monotherapy.

Mechanistic Profiling of mTNF-Expressing Immune Cell Targeting

The compound's GRE reporter activity in mTNF-expressing K562 cells (EC50 40 μM) provides a cell-based assay system for studying GRM payload delivery and activation in an antigen-specific context [2]. This model is directly applicable to optimizing linker chemistry and evaluating intracellular payload release kinetics.

Comparative Payload Screening for Next-Generation Immunology ADCs

As a structurally defined drug-linker conjugate, Compound DL5 serves as a benchmark payload for screening new GRM analogs. Its non-steroidal scaffold and high GR binding affinity (IC50 3 nM for the related payload) [3] establish a reference point for structure-activity relationship (SAR) campaigns aimed at improving ADC stability, payload potency, or linker performance.

Application

Selection Property

Validation Focus

Preclinical iADC efficacy studies

Cleavable linker conjugate

Model-response endpoint context vs. antibody monotherapy

Immune cell targeting assays

mTNF-dependent GRE reporter activity

Intracellular payload release and linker kinetics

Payload SAR screening

Non-steroidal GRM scaffold

GR binding affinity and ADC stability benchmarks

• [1] D'Cunha R, et al. A first-in-human study of the novel immunology antibody-drug conjugate, ABBV-3373, in healthy participants. Br J Clin Pharmacol. 2024 Jan;90(1):189-199. doi: 10.1111/bcp.15888. PMID: 37596703. View Source
• [2] MedChemExpress. Glucocorticoid receptor modulator 4 (Compound DL5) Product Page. CAS No.: 2688785-30-8. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. ABBV-3373 Ligand Page: GR binding data (pIC50 8.52, IC50 3 nM). View Source